1-Neopentylpiperidin-4-amine dihydrochloride
Description
Scientific Research Applications
Synthesis and Polymer Development
1-Neopentylpiperidin-4-amine dihydrochloride is a valuable intermediate in polymer science for the synthesis of degradable poly(β-amino esters) with potential applications in gene delivery. Lynn and Langer (2000) described the synthesis, characterization, and self-assembly of poly(β-amino esters) that degrade hydrolytically into non-toxic products, demonstrating potential for safe and effective gene delivery vectors Lynn & Langer, 2000.
Novel Synthesis Approaches
Shipman et al. (2002) developed a multi-component reaction to synthesize enantiopure neopentylamines, offering a novel route for the production of complex amines from simpler precursors. This methodology highlights the versatility of this compound in synthesizing bioactive compounds with potential pharmaceutical applications Shipman et al., 2002.
Diagnostic Imaging Applications
Kaeppeli et al. (2019) compared desferrioxamine and NODAGA for gallium-68 labeling of exendin-4, utilizing amines for radiolabeling peptides targeting neuroendocrine tumors. Their findings underline the importance of this compound in developing diagnostic tools for clinical applications Kaeppeli et al., 2019.
Advanced Material Science
Malgesini et al. (2003) reported on poly(amido-amine)s carrying primary amino groups as side substituents, emphasizing the role of amines in creating polymers for drug delivery systems. These polymers exhibit potential for the development of new materials in healthcare, particularly for targeted drug delivery Malgesini et al., 2003.
Gene Delivery Applications
Liu et al. (2004) designed poly(d-glucaramidoamine)s to reduce the toxicity of polymeric gene delivery vehicles. Their work showcases the application of amines in synthesizing non-toxic, efficient gene delivery systems, highlighting the role of this compound in advancing non-viral gene therapy Liu et al., 2004.
properties
IUPAC Name |
1-(2,2-dimethylpropyl)piperidin-4-amine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H22N2.2ClH/c1-10(2,3)8-12-6-4-9(11)5-7-12;;/h9H,4-8,11H2,1-3H3;2*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XHMNGBSFQVXIRS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)CN1CCC(CC1)N.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H24Cl2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(Z)-4-(N,N-diallylsulfamoyl)-N-(3-ethyl-6-nitrobenzo[d]thiazol-2(3H)-ylidene)benzamide](/img/structure/B2538548.png)
![(3S,7S,10S,12S,13R,14R,17S)-3,7,12-trihydroxy-4,4,10,13,14-pentamethyl-17-[(2R)-2-methyl-5-oxooxolan-2-yl]-2,3,5,6,7,12,16,17-octahydro-1H-cyclopenta[a]phenanthrene-11,15-dione](/img/structure/B2538549.png)
![N-{1-[5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]pyrrolidin-3-yl}thiophene-3-carboxamide](/img/structure/B2538556.png)
![1H-Pyrazolo[4,3-b]pyridine-3-carbonitrile](/img/structure/B2538557.png)
![N-(4-chlorophenyl)-2-[4-(3,5-dimethylphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide](/img/structure/B2538559.png)
![1-[4-(Trifluoromethyl)benzyl]-1H-imidazole-4-carboxylic acid](/img/structure/B2538563.png)
![N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)cyclohexanesulfonamide](/img/structure/B2538567.png)
